Cas no 29036-02-0 (m-Quaterphenyl)

• Product Name: m-Quaterphenyl
• CAS No: 29036-02-0
• MF: C₂₄H₁₈
• MW: 306.399726390839
• CID: 263038
• PubChem ID: 14422
• Update Time: 2025-04-19

m-Quaterphenyl Chemical and Physical Properties

Names and Identifiers

• Quaterphenyl
• 1,1':3',1'':3'',1'''-Quaterphenyl
• 1,1':3',1'':3'',1'''-Quaterphenyl (9CI)
• 1,1'-Biphenyl, 3,3'-diphenyl-
• 249-380-1
• m-Quaterphenyl
• MFCD00046057
• R6QTH6872K
• NSC90718
• OWPJBAYCIXEHFA-UHFFFAOYSA-N
• 29036-02-0
• 1, 3,3'-diphenyl-
• AKOS015840544
• m-Tetraphenyl
• m-Quaterphenyl (8CI)
• NS00051306
• 1,1'':3'',1'''-Quaterphenyl
• DTXSID5029346
• EINECS 249-380-1
• m,m-Quaterphenyl
• 1166-18-3
• UNII-R6QTH6872K
• FT-0614090
• 3,3'-Diphenylbiphenyl
• BIPHENYL, 3,3'-DIPHENYL-
• Q27287866
• 1-phenyl-3-(3-phenylphenyl)benzene
• NSC-90718
• NSC 90718

• Inchi： 1S/C24H18/c1-3-9-19(10-4-1)21-13-7-15-23(17-21)24-16-8-14-22(18-24)20-11-5-2-6-12-20/h1-18H
• InChI Key： OWPJBAYCIXEHFA-UHFFFAOYSA-N
• SMILES： C1(C=CC=C(C2C=CC=CC=2)C=1)C1C=CC=C(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 306.14100
• Monoisotopic Mass: 306.140851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 6.8

Experimental Properties

• Density: 1.074
• Boiling Point: 479.8°Cat760mmHg
• Flash Point: 240.2°C
• Refractive Index: 1.618
• PSA: 0.00000
• LogP: 6.68760